[(3,4-Dimethoxyphenyl)methyl](2-thienylmethyl)amine
[(3,4-Dimethoxyphenyl)methyl](2-thienylmethyl)amine
Brand Name:
Vulcanchem
CAS No.:
502935-34-4
VCID:
VC0471087
InChI:
InChI=1S/C14H17NO2S/c1-16-13-6-5-11(8-14(13)17-2)9-15-10-12-4-3-7-18-12/h3-8,15H,9-10H2,1-2H3
SMILES:
COC1=C(C=C(C=C1)CNCC2=CC=CS2)OC
Molecular Formula:
C14H17NO2S
Molecular Weight:
263.36g/mol
[(3,4-Dimethoxyphenyl)methyl](2-thienylmethyl)amine
CAS No.: 502935-34-4
Main Products
VCID: VC0471087
Molecular Formula: C14H17NO2S
Molecular Weight: 263.36g/mol
CAS No. | 502935-34-4 |
---|---|
Product Name | [(3,4-Dimethoxyphenyl)methyl](2-thienylmethyl)amine |
Molecular Formula | C14H17NO2S |
Molecular Weight | 263.36g/mol |
IUPAC Name | 1-(3,4-dimethoxyphenyl)-N-(thiophen-2-ylmethyl)methanamine |
Standard InChI | InChI=1S/C14H17NO2S/c1-16-13-6-5-11(8-14(13)17-2)9-15-10-12-4-3-7-18-12/h3-8,15H,9-10H2,1-2H3 |
Standard InChIKey | WISANEWFZGRLER-UHFFFAOYSA-N |
SMILES | COC1=C(C=C(C=C1)CNCC2=CC=CS2)OC |
Canonical SMILES | COC1=C(C=C(C=C1)CNCC2=CC=CS2)OC |
PubChem Compound | 834257 |
Last Modified | Nov 11 2021 |
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